Cas no 27309-54-2 (2(1H)-Quinolinethione, 4-phenyl-)

• Product Name: 2(1H)-Quinolinethione, 4-phenyl-
• CAS No: 27309-54-2
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 1429226
• PubChem ID: 3708827
• Update Time: 2025-05-23

2(1H)-Quinolinethione, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinethione, 4-phenyl-
• 4-phenyl-1H-quinoline-2-thione
• starbld0032123
• 4-Phenyl-1,2-dihydroquinoline-2-thione
• 4-phenylquinoline-2(1H)-thione
• 27309-54-2
• SCHEMBL10675486
• DTXSID30395335

• Inchi： 1S/C15H11NS/c17-15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)16-15/h1-10H,(H,16,17)
• InChI Key： MXXDDLIMKVSDCA-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2C=CC=CC=2)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 237.06133
• Monoisotopic Mass: 237.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03

Additional information on 2(1H)-Quinolinethione, 4-phenyl-

2(1H)-Quinolinethione, 4-phenyl- (CAS No. 27309-54-2): A Comprehensive Overview of Its Properties and Applications

The compound 2(1H)-Quinolinethione, 4-phenyl- (CAS No. 27309-54-2) is a sulfur-containing heterocyclic derivative that has garnered significant attention in both academic and industrial research. Known for its unique molecular structure, this compound belongs to the quinoline family, which is widely studied for its diverse chemical and biological properties. The presence of a phenyl group at the 4-position and a thione functional group at the 2-position makes it a versatile intermediate in organic synthesis and material science.

In recent years, the demand for sulfur-containing heterocycles like 2(1H)-Quinolinethione, 4-phenyl- has surged due to their applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its potential as a building block for drug discovery, given the quinoline scaffold's prominence in medicinal chemistry. For instance, quinolines are often explored for their antimicrobial, anticancer, and anti-inflammatory properties, making CAS No. 27309-54-2 a valuable candidate for further investigation.

From a synthetic perspective, 2(1H)-Quinolinethione, 4-phenyl- can be prepared through various routes, including the reaction of 4-phenylquinoline with sulfurizing agents. Its thione group offers reactivity for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries focusing on custom synthesis and high-value chemical production, where precision and scalability are paramount.

Beyond pharmaceuticals, 2(1H)-Quinolinethione, 4-phenyl- has found niche applications in material science. Its conjugated system and sulfur atom contribute to interesting electronic properties, making it a potential candidate for organic semiconductors or photovoltaic materials. With the growing emphasis on sustainable technologies, researchers are exploring how such compounds can enhance the efficiency of organic light-emitting diodes (OLEDs) or solar cells.

Environmental and safety considerations are also critical when working with CAS No. 27309-54-2. While not classified as hazardous under standard regulations, proper handling and storage are recommended to ensure stability. The compound's thermal properties and solubility in common organic solvents like dimethyl sulfoxide (DMSO) or ethanol make it manageable for laboratory use, but users should always consult safety data sheets (SDS) for specific guidelines.

In the context of market trends, the global demand for specialized heterocyclic compounds is on the rise, driven by advancements in precision medicine and green chemistry. Companies specializing in fine chemicals and research reagents are increasingly listing 2(1H)-Quinolinethione, 4-phenyl- in their catalogs, catering to academic and industrial clients. Its relatively high purity grades (e.g., ≥98%) further enhance its appeal for critical applications.

For those seeking to purchase or synthesize 2(1H)-Quinolinethione, 4-phenyl-, it is essential to verify suppliers' credentials and ensure compliance with regional chemical regulations. Online databases and chemical marketplaces often provide up-to-date pricing and availability, but independent verification of analytical data (e.g., NMR, HPLC) is advised for quality assurance.

Looking ahead, the future of CAS No. 27309-54-2 appears promising, with ongoing research uncovering new applications. Whether as a pharmacophore in drug design or a component in advanced materials, this compound exemplifies the intersection of chemistry and innovation. As the scientific community continues to explore its potential, 2(1H)-Quinolinethione, 4-phenyl- is poised to remain a topic of interest in both peer-reviewed journals and industrial R&D reports.